![molecular formula C9H21BiO3 B168324 Bismuth(III) isopropoxide CAS No. 15049-67-9](/img/structure/B168324.png)
Bismuth(III) isopropoxide
Overview
Description
Bismuth(III) isopropoxide is a compound with the molecular formula C9H21BiO3 . It is also known by other names such as Tri(propan-2-yloxy)bismuthane and 2-Propanol, bismuth (3+) salt . The molecular weight of this compound is 386.24 g/mol .
Synthesis Analysis
Bismuth(III) isopropoxide can be synthesized in 1:3 molar reactions of BiCl3 with K {Al (OPri)4}, K {Zr2 (OPri)9} or K {Nb (OPri)6} in benzene . Another method involves the reaction of arylbismuth dichloride Ar’BiCl2 with benzylmagnesium chloride in tetrahydrofuran (THF), giving Ar’Bi (η1 -CH2 Ph)2 .
Molecular Structure Analysis
The molecular structure of Bismuth(III) isopropoxide consists of one bismuth atom directly bound to three isopropoxide ions . The IUPAC name for this compound is bismuth;propan-2-olate .
Chemical Reactions Analysis
Bismuth has been shown to maneuver between different oxidation states, enabling access to unique redox cycles that can be harnessed in the context of organic synthesis . Bismuth-based drugs have been used primarily to treat ulcers caused by Helicobacter pylori and other gastrointestinal ailments .
Physical And Chemical Properties Analysis
Bismuth(III) isopropoxide is a flammable solid . It has a molecular weight of 386.24 g/mol . Bismuth is the most diamagnetic of all metals and, with the exception of mercury, its thermal conductivity is lower than any other metal .
Scientific Research Applications
Biomedical Applications
Bismuth-based nanoparticles, which can be derived from Bismuth(III) isopropoxide, have been found to have versatile biomedical applications . These include therapeutic, diagnostic, biosensing, and regenerative properties .
Drug Delivery
Bismuth nanoparticles (BiNPs) have been used in drug delivery systems . Their large surface area and high stability make them ideal for this purpose .
Antimicrobial Activity
BiNPs have also been used for their antimicrobial activity . This makes them useful in the development of new antimicrobial agents .
Bioimaging
BiNPs have been used in bioimaging due to their high X-ray attenuation coefficient and near-infrared (NIR) absorbance . This makes them ideal for use in various imaging techniques .
Cancer Therapy
BiNPs have been used in cancer therapy, specifically in combined cancer therapy, photothermal and radiation therapy . Their excellent light-to-heat conversion efficiency makes them particularly effective in this field .
Biosensing
BiNPs have been used in biosensing due to their unique structural, physicochemical, and compositional features . This makes them useful in the development of new biosensors .
Tissue Engineering
BiNPs have been used in tissue engineering . Their high versatility in terms of shape, size, and porosity makes them ideal for this purpose .
Catalyst in Industrial Chemistry
Bismuth(III) isopropoxide is an organometallic compound that has been used as a reagent, catalyst, and precursor material in industrial chemistry . Its applications include thin film deposition and LED manufacturing .
Safety and Hazards
Future Directions
Bismuth has recently been shown to be able to maneuver between different oxidation states, enabling access to unique redox cycles that can be harnessed in the context of organic synthesis . This has led to the discovery of new synthetic methodologies that capitalize on the Bi redox cycling . There is a growing interest in developing new bismuth compounds and approaches to overcome challenges related to their bioavailability in physiological environments .
Mechanism of Action
Target of Action
Bismuth(III) isopropoxide, like other bismuth compounds, primarily targets microorganisms . It has been shown to inhibit the growth of Helicobacter pylori , a bacterium associated with ulcers and other gastrointestinal ailments .
Mode of Action
It’s known that bismuth compounds interact with their targets by forming strong complexes . For instance, in the case of SARS-CoV-2, bismuth-based compounds have been shown to inhibit the unwinding activity of the virus’s helicase protein (nsp13) by disrupting the binding of ATP and the DNA substrate to the viral helicase .
Biochemical Pathways
Bismuth(III) isopropoxide affects various biochemical pathways. In the context of H. pylori infection, bismuth compounds have been shown to exhibit complex molecular multi-targeted modes of action .
Pharmacokinetics
The pharmacokinetics of bismuth compounds are complex. They are poorly soluble in water, and their solubility is influenced by the acidity of the medium and the presence of certain compounds with (hydr)oxy or sulfhydryl groups . Bismuth compounds are distributed in the organs largely independent of the compound administered or the route of administration . Elimination from the body takes place via the urinary and fecal routes .
Result of Action
The result of Bismuth(III) isopropoxide’s action is the inhibition of the growth of targeted microorganisms . In the case of H. pylori, this results in the alleviation of ulcers and other gastrointestinal ailments . In the context of SARS-CoV-2, the inhibition of the helicase protein disrupts the virus’s replication process .
Action Environment
The action of Bismuth(III) isopropoxide can be influenced by environmental factors. For instance, its solubility, and thus its bioavailability and efficacy, can be affected by the acidity of the medium . Furthermore, bismuth compounds have been shown to form exceptionally strong complexes with natural organic matter, suggesting that they will most likely be associated with natural organic matter in soils, sediments, and waters .
properties
IUPAC Name |
bismuth;propan-2-olate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C3H7O.Bi/c3*1-3(2)4;/h3*3H,1-2H3;/q3*-1;+3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNPRLIQQQKEOJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)[O-].CC(C)[O-].CC(C)[O-].[Bi+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21BiO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80627335 | |
Record name | Bismuth(3+) tripropan-2-olate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80627335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
386.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15049-67-9 | |
Record name | Bismuth(3+) tripropan-2-olate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80627335 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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